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Compound of Interest

Compound Name: Sgc-gak-1

Cat. No.: B610814

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of SGC-GAK-1,
a potent and selective inhibitor of Cyclin G-Associated Kinase (GAK), for in vitro cell culture
experiments. Adherence to these guidelines will ensure reproducible and accurate results in
studies investigating the cellular functions of GAK.

Chemical Properties and Solubility

SGC-GAK-1 is a small molecule inhibitor with the following properties:

Property Value Reference
Molecular Formula C18H17BrN203 [1][2]
Molecular Weight 389.24 g/mol [11[3]
Appearance Light yellow to yellow solid [1]

Purity >98%

SGC-GAK-1 is sparingly soluble in aqueous solutions but exhibits good solubility in several
organic solvents. It is crucial to use high-purity, anhydrous solvents to ensure complete
dissolution and stability. The use of fresh or newly opened DMSO is highly recommended as it
is hygroscopic and absorbed moisture can reduce the solubility of SGC-GAK-1.
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Table 1: Solubility of SGC-GAK-1 in Common Solvents

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Use of fresh,
anhydrous DMSO is
DMSO 30-78 77 - 200.39 critical. Sonication

may be required to aid

dissolution.
Ethanol 1-39 2.57 - 100
DMF 30 ~77
Water Insoluble Insoluble

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SGC-GAK-1 in dimethyl
sulfoxide (DMSQO), a common solvent for cell culture experiments.

Materials:

SGC-GAK-1 powder

Anhydrous, cell culture grade DMSO

Sterile microcentrifuge tubes

Vortex mixer

Optional: Water bath sonicator

Procedure:
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o Calculate the required mass of SGC-GAK-1: To prepare 1 mL of a 10 mM stock solution, you
will need 3.89 mg of SGC-GAK-1 (Molecular Weight: 389.24 g/mol ).

o Weigh the SGC-GAK-1: Carefully weigh the calculated amount of SGC-GAK-1 powder in a
sterile microcentrifuge tube.

e Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.
For 1 mL of a 10 mM solution, add 1 mL of DMSO.

e Dissolve the compound: Vortex the tube vigorously until the powder is completely dissolved.
If necessary, sonicate the tube in a water bath for 5-10 minutes to aid dissolution. Visually
inspect the solution to ensure there are no visible particles.

 Sterilization (Optional but Recommended): Filter the stock solution through a 0.22 pm
syringe filter into a new sterile tube to remove any potential microbial contamination.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Table 2: Stock Solution Storage and Stability

Storage Temperature Stability of Stock Solution in DMSO
-20°C Up to 1 year
-80°C Up to 2 years

Dilution of SGC-GAK-1 for Cell Culture Experiments

The final concentration of SGC-GAK-1 used in cell culture experiments typically ranges from
0.1 uM to 10 uM. The final concentration of the solvent (e.g., DMSO) in the cell culture medium
should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

Procedure:

e Thaw the stock solution: Thaw a single aliquot of the 10 mM SGC-GAK-1 stock solution at
room temperature.
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» Prepare intermediate dilutions (if necessary): Depending on the desired final concentration, it

may be necessary to prepare one or more intermediate dilutions in cell culture medium.

e Add to cell culture medium: Add the appropriate volume of the SGC-GAK-1 stock or

intermediate dilution to the cell culture medium to achieve the desired final concentration.

Mix well by gently swirling the plate or flask.

 Include a vehicle control: Always include a vehicle control in your experiments, which

consists of cells treated with the same final concentration of the solvent (e.g., DMSO) used

to dissolve SGC-GAK-1.
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Caption: Signaling pathway showing SGC-GAK-1 inhibition of GAK, a key regulator of clathrin-

mediated endocytosis.

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/product/b610814?utm_src=pdf-body
https://www.benchchem.com/product/b610814?utm_src=pdf-body
https://www.benchchem.com/product/b610814?utm_src=pdf-body-img
https://www.benchchem.com/product/b610814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Weigh SGC-GAK-1

!

2. Dissolve in Anhydrous DMSO

!

3. Vortex/Sonicate to Dissolve

!

4. Sterile Filter (0.22 um>

!

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

7. Thaw and Dilute in Media for Experiments

End: Ready for Cell Treatment

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b610814?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: Experimental workflow for the preparation of SGC-GAK-1 stock solution for cell
culture applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for S-GAK-1 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610814#how-to-dissolve-sgc-gak-1-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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